Cas no 102-80-7 (1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl-)

• Product Name: 1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl-
• CAS No: 102-80-7
• MF: C₂₂H₄₈N₂
• MW: 340.629926681519
• CID: 181515
• PubChem ID: 66892
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl-
• N N N N-TETRAAMYLETHYLENEDIAMINE
• N,N,N',N'-TETRAAMYLETHYLENEDIAMINE
• N,N,N',N'-tetrapentylethane-1,2-diamine
• N,N,N',N'-TETRAPENTYLETHYLENEDIAMINE
• 1,2-Ethanediamine,N,N,N',N'-tetrapentyl
• 1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl
• AC1L26E8
• AC1Q4TY4
• AR-1K0781
• EINECS 203-056-6
• N,N,N',N'-tetraamyl-1,2-diamino-ethane
• N,N,N',N'-Tetra-n-pentylethylenediamine
• N,N,N',N'-tetrapentyl-1,2-ethanediamine
• N1,N1,N2,N2-tetrapentylethane-1,2-diamine
• Tetra-N-pentyl-aethylendiamin
• tetra-N-pentyl-ethylenediamine
• diamyl-[2-(diamylamino)ethyl]amine
• N,N,N1,N1-TETRAPENTYLETHYLENEDIAMINE
• DTXSID3059260
• SCHEMBL9053659
• NS00023181
• 1,2-Ethanediamine, N,N,N',N'-tetrapentyl-
• 1,2-Ethanediamine, N1,N1,N2,N2-tetrapentyl-
• 102-80-7
• FT-0738474

• Inchi： 1S/C22H48N2/c1-5-9-13-17-23(18-14-10-6-2)21-22-24(19-15-11-7-3)20-16-12-8-4/h5-22H2,1-4H3
• InChI Key： MPAOWNJUCRLLEQ-UHFFFAOYSA-N
• SMILES： N(CCCCC)(CCCCC)CCN(CCCCC)CCCCC

Computed Properties

• Exact Mass: 340.38200
• Monoisotopic Mass: 340.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 0.838
• Boiling Point: 369.5°Cat760mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.46
• PSA: 6.48000
• LogP: 6.35120